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Compound of Interest

Compound Name: Ethyl 2-cyano-3,3-diphenylacrylate

Cat. No.: B1671707 Get Quote

An In-Depth Technical Guide to Etocrylene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and synthesis of

Etocrylene, a widely utilized organic compound in various industrial and pharmaceutical

applications.

Chemical Identity and Structure
Etocrylene, an organic ester, is recognized for its efficacy as a UV absorber, particularly in sun

protection products and as a stabilizer in cosmetics and plastics.[1][2][3] Its ability to absorb UV

radiation helps to prevent photodegradation and protect materials from the damaging effects of

sunlight.[4]

IUPAC Name: ethyl 2-cyano-3,3-diphenylprop-2-enoate[2][5]

Synonyms: Etocrilene, Ethyl 2-cyano-3,3-diphenylacrylate, UV Absorber-2, Uvinul N 35[1][5]

[6]

Chemical Structure:

The structure of Etocrylene, featuring two phenyl groups and a carbonyl group, creates a large

conjugated π-system, which is responsible for its strong ultraviolet absorption capabilities.[2]
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A summary of the key physicochemical properties of Etocrylene is presented in the table below,

providing essential data for researchers and formulators.

Property Value Source

Molecular Formula C₁₈H₁₅NO₂ [1][5][7]

Molecular Weight 277.32 g/mol [1][7]

Melting Point 95-99 °C [1][2][5]

Boiling Point 174 °C at 0.2 mmHg [1][2]

Density 1.05 g/cm³ [1]

Vapor Pressure 3.6 x 10⁻⁷ mmHg [5]

logP (Octanol/Water Partition

Coefficient)
4.01 (Estimated) [5]

Appearance Off-white crystalline powder [1]

Solubility Soluble in Methanol [1]

Synthesis of Etocrylene
The synthesis of Etocrylene can be achieved through a Knoevenagel condensation reaction.

This classic organic reaction involves the condensation of an aldehyde or ketone with a

compound containing an active methylene group, catalyzed by a weak base. In the case of

Etocrylene synthesis, benzophenone reacts with ethyl cyanoacetate.

A general experimental protocol for a Knoevenagel condensation to produce a similar

compound involves the following steps:

Reactant Mixture: An equimolar amount of the ketone (benzophenone) and the active

methylene compound (ethyl cyanoacetate) are dissolved in a suitable solvent, such as

toluene or cyclohexane.[1][2]

Catalyst Addition: A catalytic amount of a weak base, like sodium methylate or sodium

carbonate, is added to the reaction mixture.[1]
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Reaction Conditions: The mixture is heated under reflux for a specified period, typically

several hours, to drive the reaction to completion.[1] The progress of the reaction can be

monitored using techniques like Thin Layer Chromatography (TLC).[8]

Work-up and Purification: After the reaction is complete, the mixture is cooled, and the

product is isolated. This often involves washing with water to remove the catalyst and any

water-soluble byproducts. The organic layer is then dried, and the solvent is removed under

reduced pressure. The crude product can be purified by recrystallization or column

chromatography to yield the pure Etocrylene.[8]

The following diagram illustrates the logical workflow for the synthesis of Etocrylene via

Knoevenagel condensation.
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Caption: Synthesis workflow for Etocrylene via Knoevenagel condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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